4-chloro-1-(2-hydroxyethyl)-1H-imidazo[4,5-c]quinoline

• Molecular Formula: C12H10ClN3O
• Molecular Weight: 247.68 g/mol
• IUPAC Name: 2-(4-chloroimidazo[4,5-c]quinolin-1-yl)ethanol
• InChI: InChI=1S/C12H10ClN3O/c13-12-10-11(16(5-6-17)7-14-10)8-3-1-2-4-9(8)15-12/h1-4,7,17H,5-6H2
• InChI Key: VMLJQFROKYEXBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(=N2)Cl)N=CN3CCO

Description

4-chloro-1-(2-hydroxyethyl)-1H-imidazo[4,5-c]quinoline is a useful research compound. Its molecular formula is C12H10ClN3O and its molecular weight is 247.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 25.3 g (0.072 mole) of 1-(2-benzoyloxyethyl)-4-chloro-1H-imidazo[4,5-c]quinoline (from Example 120) and 500 ml of 10% ammonia in methanol was stirred at about 20° C. for three days, and was filtered and then evaporated to low volume. The slurry was mixed with diethyl ether, and the solid was separated by filtration, washed with ether and recrystallized from methanol to provide white crystals of 4-chloro-1-(2-hydroxyethyl)-1H-imidazo[4,5-c]quinoline, m.p. 185°-187° C. Analysis: Calculated for C12H10ClN3O: %C, 58.2; %H, 4.1; %N, 17.0; Found: %C, 58.0; %H, 4.0; %N, 17.3.